Cas no 74185-72-1 (1,1-Difluoro-2-methylcyclohexane)

• Product Name: 1,1-Difluoro-2-methylcyclohexane
• CAS No: 74185-72-1
• MF: C₇H₁₂F₂
• MW: 134.166989326477
• MDL: MFCD19442248
• CID: 1766113
• PubChem ID: 15044189
• Update Time: 2025-05-19

1,1-Difluoro-2-methylcyclohexane Chemical and Physical Properties

Names and Identifiers

• Cyclohexane, 1,1-difluoro-2-methyl-
• 1,1-difluoro-2-methylcyclohexane
• 2-methyl-1,1-difluorocyclohexane
• CDGCGIDIKQPXSQ-UHFFFAOYSA-N
• CS-0455406
• 1,1-Difluoro-2-methylcyclohexane, AldrichCPR
• 74185-72-1
• BBL103519
• STL557329
• MFCD19442248
• 2-Methyl-difluorocyclhexane
• AKOS005259963
• SCHEMBL765468
• EN300-329643
• ZCA18572
• 1,1-Difluoro-2-methylcyclohexane

• MDL： MFCD19442248
• Inchi： 1S/C7H12F2/c1-6-4-2-3-5-7(6,8)9/h6H,2-5H2,1H3
• InChI Key： CDGCGIDIKQPXSQ-UHFFFAOYSA-N
• SMILES： FC1(CCCCC1C)F

Computed Properties

• Exact Mass: 134.09070671g/mol
• Monoisotopic Mass: 134.09070671g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 99.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 0Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Alkyl halides Cyclohexyl halides

Additional information on 1,1-Difluoro-2-methylcyclohexane

Introduction to 1,1-Difluoro-2-methylcyclohexane (CAS No. 74185-72-1)

1,1-Difluoro-2-methylcyclohexane, identified by its Chemical Abstracts Service (CAS) number 74185-72-1, is a fluorinated cyclohexane derivative that has garnered significant attention in the field of organic chemistry and pharmaceutical research. This compound, characterized by its molecular formula C₇H₁₄F₂, exhibits unique structural and electronic properties due to the presence of fluorine atoms at the 1,1-position and a methyl group at the 2-position of the cyclohexane ring. These structural features make it a versatile intermediate in synthetic chemistry and a potential candidate for various applications, particularly in the development of novel agrochemicals and pharmaceuticals.

The synthesis of 1,1-Difluoro-2-methylcyclohexane typically involves fluorination reactions on a substituted cyclohexane precursor. Advanced fluorination techniques, such as electrophilic aromatic substitution or metal-catalyzed cross-coupling reactions, are often employed to achieve high selectivity and yield. The introduction of fluorine atoms into organic molecules is well-documented for its ability to modulate metabolic stability, lipophilicity, and binding affinity, making fluorinated compounds increasingly important in drug discovery.

In recent years, 1,1-Difluoro-2-methylcyclohexane has been explored as a building block in the synthesis of more complex molecules. Its rigid cyclohexane core provides a stable scaffold for further functionalization, while the fluorine atoms offer opportunities for interactions with biological targets. For instance, studies have demonstrated its utility in creating novel ligands for enzyme inhibition and receptor binding studies. The compound’s ability to undergo further derivatization has made it a valuable asset in medicinal chemistry libraries.

One of the most compelling aspects of 1,1-Difluoro-2-methylcyclohexane is its potential application in agrochemicals. Fluorinated compounds are known for their enhanced bioactivity and resistance to degradation, which can lead to more effective and sustainable agricultural solutions. Research has shown that derivatives of this compound exhibit promising properties as herbicides or fungicides when incorporated into larger molecular frameworks. The structural flexibility of 1,1-Difluoro-2-methylcyclohexane allows chemists to fine-tune its characteristics for specific biological activities.

The pharmaceutical industry has also shown interest in 1,1-Difluoro-2-methylcyclohexane due to its potential as a pharmacophore. By leveraging its unique electronic distribution and steric properties, researchers aim to develop drugs with improved pharmacokinetic profiles. For example, fluorine substitution can increase metabolic stability by preventing rapid degradation by enzymes such as cytochrome P450 oxidases. This stability is crucial for ensuring that therapeutic agents remain active within the body long enough to exert their intended effects.

Recent advancements in computational chemistry have further enhanced the understanding of how 1,1-Difluoro-2-methylcyclohexane interacts with biological systems. Molecular modeling techniques allow researchers to predict binding affinities and optimize molecular structures before experimental synthesis. These computational tools have been instrumental in identifying promising candidates for drug development and optimizing synthetic routes for high yields and purity.

The environmental impact of using fluorinated compounds like 1,1-Difluoro-2-methylcyclohexane is another critical consideration. While fluorine offers numerous benefits in terms of chemical stability and bioactivity, there are concerns about its persistence in the environment. However, ongoing research focuses on developing greener synthetic methods that minimize waste and reduce environmental footprint. Innovations such as catalytic fluorination processes aim to address these concerns while maintaining the advantages offered by fluorinated intermediates.

In conclusion, 1,1-Difluoro-2-methylcyclohexane (CAS No. 74185-72-1) represents a fascinating compound with diverse applications across multiple industries. Its unique structural features make it an excellent candidate for further research and development in pharmaceuticals and agrochemicals. As synthetic methodologies continue to evolve，the potential uses for this compound are likely to expand，offering new opportunities for innovation and advancement.